Cas no 691366-96-8 (1H-1,2,4-Triazol-3-amine, 5-[[(2-fluorophenyl)methyl]thio]-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 5-[[(2-fluorophenyl)methyl]thio]-
• CAS No: 691366-96-8
• MF: C₉H₉FN₄S
• MW: 224.257962942123
• CID: 1732090
• Update Time: 2024-11-18

1H-1,2,4-Triazol-3-amine, 5-[[(2-fluorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-[[(2-fluorophenyl)methyl]thio]-

• Inchi： 1S/C9H9FN4S/c10-7-4-2-1-3-6(7)5-15-9-12-8(11)13-14-9/h1-4H,5H2,(H3,11,12,13,14)
• InChI Key： JUAVMDGQYOKMPY-UHFFFAOYSA-N
• SMILES： N1C(SCC2=CC=CC=C2F)=NC(N)=N1

Computed Properties

• Exact Mass: 224.05337

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 461.9±47.0 °C(Predicted)
• PSA: 67.59
• pka: 9.72±0.40(Predicted)